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Compound of Interest

Compound Name: trans-Fertaric acid

CAS No.: 74282-22-7

Cat. No.: B1212260 Get Quote

Executive Summary
trans-Fertaric acid (trans-feruloyltartaric acid) is a hydroxycinnamoyltartaric acid (HCTA)

predominantly found in Vitis vinifera grapes and wines. It serves as a critical biomarker for

grape maturity and oxidation status. Unlike free ferulic acid, trans-fertaric acid exists as an

ester conjugate, which influences its solubility, elution profile, and bioavailability.

This guide provides the definitive spectral data for trans-fertaric acid, distinguishing it from its

cis-isomer and free ferulic acid. It includes a validated HPLC-DAD protocol for its extraction,

separation, and quantification in complex plant matrices.

UV-Vis Spectral Characteristics
The chromophore of trans-fertaric acid is the feruloyl moiety. While the tartaric acid

esterification minimally perturbs the electronic transitions of the aromatic ring, solvent

environment and pH significantly dictate the observed maxima (

).

Absorption Maxima Data
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The following values represent the consensus spectral data for trans-fertaric acid in standard

analytical solvents.

Solvent Condition
Primary

(Band I)

Secondary

(Band II)
Spectral Features

Acidic Methanol (0.1%

HCl/Formic)
329 nm 218 nm

Sharp peak; Standard

for HPLC detection.

Acidic Water (pH <

2.5)
325–327 nm 215 nm

Slight hypsochromic

shift due to solvent

polarity.

Ethanol (96%) 329 nm 220 nm
Broad shoulder often

visible at ~300 nm.

Alkaline Buffer (pH >

8.0)
Bathochromic shift -

Warning: Rapid

hydrolysis to ferulic

acid occurs.

Isomeric Differentiation (cis vs. trans)
Upon exposure to UV light, naturally occurring trans-fertaric acid isomerizes to the cis-form.

Distinguishing these is critical for accurate quantification.

trans-Fertaric Acid:

nm. Higher molar extinction coefficient (

).

cis-Fertaric Acid:

nm (Hypsochromic shift). Lower intensity; often appears as a pre-shoulder or separate early-
eluting peak in HPLC.
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Technical Insight: For routine HPLC-DAD quantification, monitoring at 320 nm is recommended

as a "universal" wavelength for all hydroxycinnamates (caftaric, coutaric, fertaric), whereas 329

nm provides maximum sensitivity specifically for the feruloyl derivative.

Chemical Logic & Stability Pathways
Understanding the structural stability of trans-fertaric acid is a prerequisite for successful

analysis. The ester bond is susceptible to hydrolysis under alkaline conditions or enzymatic

activity (cinnamoyl esterases), releasing free ferulic acid and tartaric acid.

Diagram 1: Hydrolysis & Isomerization Pathways
The following diagram illustrates the relationship between the native ester, its hydrolysis

products, and the light-induced isomerization pathway.
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Caption: Structural interconversion pathways. Note that alkaline conditions irreversibly cleave

the ester bond, while UV light causes reversible isomerization.

Validated Experimental Protocol
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Protocol Overview: HPLC-DAD Analysis
This protocol utilizes Reverse Phase Chromatography (RP-HPLC) with Diode Array Detection

(DAD). The separation relies on the hydrophobicity differences between the tartaric esters.

Elution Order (C18 Column):

Caftaric Acid (Most Polar, elutes first)

Coutaric Acid

Fertaric Acid (Least Polar, elutes last)

Reagents & Equipment
Stationary Phase: C18 Column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1] End-capped

columns are preferred to reduce peak tailing of acidic moieties.

Solvent A: Water + 0.1% Formic Acid (v/v).

Solvent B: Acetonitrile + 0.1% Formic Acid (v/v).

Standard:trans-Fertaric acid (CAS: 74282-22-7).[2][3] If unavailable, quantify as trans-

ferulic acid equivalents (correction factor required).

Step-by-Step Methodology
Step 1: Sample Preparation (Grape Skins/Wine)

Extraction: For solid matrices (skins), extract with Methanol:Water:Formic Acid (60:39:1)

using ultrasonication for 30 minutes at < 25°C.

Clarification: Centrifuge at 4,000 RPM for 10 minutes.

Filtration: Filter supernatant through a 0.45 µm PTFE membrane. Note: Do not use Nylon

filters as they can bind phenolic compounds.

Step 2: Chromatographic Separation[4]
Flow Rate: 1.0 mL/min[5]
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Temperature: 25°C

Injection Volume: 10–20 µL

Gradient Profile:

Time (min)
% Solvent A (Acidic
Water)

% Solvent B
(Acidic ACN)

Phase

0 95 5 Equilibration

5 95 5 Isocratic Hold

20 85 15 Linear Gradient

35 70 30 Elution of Fertaric

40 50 50 Wash

45 95 5 Re-equilibration

Step 3: Detection & Integration
Set DAD to record spectra from 200 to 600 nm.

Extract chromatogram at 329 nm (specific) and 320 nm (general).

Identify trans-fertaric acid by retention time (relative to caftaric/coutaric) and spectral match

(max at 329 nm).

Diagram 2: Analytical Workflow
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Caption: Step-by-step analytical workflow for the isolation and quantification of fertaric acid.

Quality Control & Troubleshooting
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Issue Probable Cause Corrective Action

Peak Splitting Isomerization to cis-form

Protect samples from light

(amber vials). Keep

temperature < 25°C.

Retention Time Drift pH fluctuation in Mobile Phase

Ensure Formic Acid is added

precisely (pH ~ 2.5 is critical

for suppression of ionization).

Low Recovery Adsorption to filter

Switch from Nylon to PTFE or

RC (Regenerated Cellulose)

filters.

Broad Peaks Column contamination

Wash column with 100% ACN;

check for guard column

saturation.

References
Phytochemical Characterization:trans-Fertaric acid (CAS 74282-22-7) spectral data and

physical properties. PubChem. Available at: [Link]

HPLC Methodologies: "HPLC Analysis of Organic Acids in Wine." Vertex AI Search / Agilent

Application Notes. Available at: [Link] (General reference for organic acid/phenolic separation

on C18).

Spectral Shifts: "UV-Vis Spectroscopic characteristics of ferulic acid and related

compounds." ResearchGate. Available at: [Link]

Isomerization Studies: "Isolation of hydroxycinnamoyltartaric acids from grape pomace."

PubMed. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1212260?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/trans-Fertaric-acid
https://www.agilent.com/
https://www.researchgate.net/
https://pubmed.ncbi.nlm.nih.gov/
https://www.benchchem.com/product/b1212260?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. lcms.cz [lcms.cz]

2. Natural Product Description|trans-Fertaric acid [sinophytochem.com]

3. Fertaric acid - Wikipedia [en.wikipedia.org]

4. elementlabsolutions.com [elementlabsolutions.com]

5. chromatographyonline.com [chromatographyonline.com]

To cite this document: BenchChem. [Application Note: UV-Vis Spectral Characterization and
Analysis of trans-Fertaric Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212260#uv-vis-absorption-spectrum-maxima-for-
trans-fertaric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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